Cas no 1378820-48-4 (4-Mercapto-2-methoxybenzaldehyde)

• Product Name: 4-Mercapto-2-methoxybenzaldehyde
• CAS No: 1378820-48-4
• MF: C₈H₈O₂S
• MW: 168.212921142578
• CID: 5562121
• PubChem ID: 123232682
• Update Time: 2025-06-10

4-Mercapto-2-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Mercapto-2-methoxybenzaldehyde

• Inchi： 1S/C8H8O2S/c1-10-8-4-7(11)3-2-6(8)5-9/h2-5,11H,1H3
• InChI Key： SDNIGFQFDOGFRX-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(S)C=C1OC

Computed Properties

• Exact Mass: 168.02450067g/mol
• Monoisotopic Mass: 168.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 27.3Ų

Additional information on 4-Mercapto-2-methoxybenzaldehyde

Introduction to 4-Mercapto-2-methoxybenzaldehyde (CAS No. 1378820-48-4)

4-Mercapto-2-methoxybenzaldehyde, with the chemical formula C₇H₆O₂S, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of thioaromatic aldehydes, characterized by the presence of both a sulfur-containing group (thiol) and an aldehyde functional group. The unique structural features of 4-Mercapto-2-methoxybenzaldehyde make it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The CAS number 1378820-48-4 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and industrial applications. The synthesis of 4-Mercapto-2-methoxybenzaldehyde typically involves the functionalization of a benzene ring, incorporating both a methoxy group at the 2-position and a thiol group at the 4-position, followed by the introduction of an aldehyde functionality. This process requires precise control over reaction conditions to achieve high yield and purity.

In recent years, 4-Mercapto-2-methoxybenzaldehyde has been extensively studied for its potential applications in drug discovery and development. The presence of both electrophilic and nucleophilic centers in its structure allows for diverse chemical modifications, making it a valuable building block for constructing complex molecules. Researchers have explored its utility in synthesizing various pharmacophores, including those relevant to antimicrobial, anti-inflammatory, and anticancer therapies.

One of the most compelling aspects of 4-Mercapto-2-methoxybenzaldehyde is its role in medicinal chemistry. The thiol group can form disulfide bonds, which are crucial in stabilizing protein structures and have been exploited in the design of enzyme inhibitors. Additionally, the aldehyde functionality can participate in condensation reactions to form Schiff bases, which exhibit a wide range of biological activities. These properties have made 4-Mercapto-2-methoxybenzaldehyde a subject of interest for designing novel therapeutic agents.

Recent studies have highlighted the compound's potential in developing small-molecule inhibitors targeting specific biological pathways. For instance, researchers have demonstrated its efficacy in inhibiting enzymes involved in cancer cell proliferation by leveraging its ability to form stable complexes with protein targets. Furthermore, the methoxy group at the 2-position provides a handle for further derivatization, allowing chemists to fine-tune the pharmacokinetic properties of their derivatives.

The synthetic methodologies for 4-Mercapto-2-methoxybenzaldehyde have also seen significant advancements. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled more efficient and scalable synthesis routes. These improvements have not only enhanced the availability of the compound but also opened new avenues for exploring its derivatives with tailored biological activities.

In addition to its pharmaceutical applications, 4-Mercapto-2-methoxybenzaldehyde has found utility in materials science. Its ability to undergo polymerization reactions makes it a potential candidate for developing novel polymers with unique properties. These polymers could find applications in coatings, adhesives, and even electronic materials due to their tunable molecular architecture.

The safety profile of 4-Mercapto-2-methoxybenzaldehyde is another critical consideration in its application. While it is not classified as a hazardous substance under standard regulatory frameworks, proper handling procedures must be followed to minimize exposure risks. Personal protective equipment (PPE) such as gloves and goggles is recommended during handling, and adequate ventilation should be ensured to prevent inhalation of dust or vapors.

Future research directions for 4-Mercapto-2-methoxybenzaldehyde are likely to focus on expanding its therapeutic applications and exploring new synthetic pathways. Advances in computational chemistry and high-throughput screening techniques may accelerate the discovery of novel derivatives with enhanced efficacy and reduced side effects. Additionally, interdisciplinary approaches combining organic synthesis with bioinformatics could uncover new insights into the biological roles of this compound.

In conclusion,4-Mercapto-2-methoxybenzaldehyde (CAS No. 1378820-48-4) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse chemical modifications, making it an invaluable intermediate for drug development. As research continues to uncover new applications and synthetic strategies,4-Mercapto-2-methoxybenzaldehyde is poised to remain at the forefront of scientific innovation.